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Pinocampheol in fragrance applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pinocampheol

CAS No.: 25465-65-0

Cat. No.: S1899402

Chemical Data for Pinocampheol

The table below summarizes the key identified physical and chemical properties of Pinocampheol.

Property Value

CAS Number 25465-95-6 [1]

IUPAC Name (2R,3R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol [1]
Molecular Formula C10H180 [1] [2]

Molecular Weight 154.25 g/mol [1] [2]

Melting Point 56.00 to 57.00 °C [1]

Water Solubility 926.3 mg/L @ 25 °C (est) [1]

XlogP3 2.60 (est) [1]

Safety Recommendation (Fragrance) Not for fragrance use [1]

Safety Recommendation (Flavor) Not for flavor use [1]
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Related Compound: Pinocamphone

A structurally related compound, Pinocamphone, is used in flavor and fragrance agents and occurs in various

natural sources [3]. This provides context for the family of chemicals to which Pinocampheol belongs.

Property Value

CAS Number 547-60-4 [3]

Molecular Formula C10H160 [3]

Molecular Weight 152.24 g/mol [3]

Boiling Point 210.00 to 213.00 °C [3]

Odor Description Spicy [3]

Category Flavor and fragrance agents [3]

Occurrence Found in hyssop oil, spike lavender oil, sage oil, and others [3]

Fragrance Market Context

While direct data is unavailable for Pinocampheol, the broader fragrance market shows key trends that

guide ingredient research and development [4]:

e Consumer Demand: There is a growing demand for natural, sustainable, and clean beauty
products, which often favors ingredients derived from natural sources [4].

e Market Pitfalls: The industry faces challenges with allergens and irritants, requiring rigorous safety
assessment of new ingredients [4]. This aligns with the safety recommendation against using
Pinocampheol in fragrances [1].

¢ Innovation Areas: Key areas of innovation include molecular perfumery (creating new synthetic
molecules) and personalized fragrance experiences [4].
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Proposed Experimental Workflow for Fragrance
Ingredient Evaluation

Given the lack of specific protocols for Pinocampheol, the following workflow outlines a general approach
researchers might take to evaluate a new chemical entity for fragrance applications, incorporating standard

methodologies and current market drivers.
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Protocol Details
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e Chemical Characterization

o Obijective: To confirm the identity and purity of the synthetic or isolated Pinocampheol.
o Methodology:
= Analytical Techniques: Use technigues like NMR spectroscopy (as predicted for this
molecule [1]), Gas Chromatography-Mass Spectrometry (GC-MS) [5], and High-
Performance Liquid Chromatography (HPLC) [5] to verify chemical structure and
assay purity.
= Physical Properties: Determine melting point (reported as 56-57°C [1]) and logP
(estimated at 2.60 [1]) to understand its hydrophobicity.

¢ Odor Profile Analysis

o Objective: To characterize the scent profile and determine an odor threshold.
o Methodology:
= GC-Olfactometry (GC-O): Couple a gas chromatograph with a human sniffing port to
separate the compound from potential impurities and describe its specific odor character
[5].
= Expert Panel: Trained perfumers evaluate diluted samples, describing the odor (e.qg.,
woody, camphorous) and assessing its intensity and tenacity over time.

e Performance and Stability Testing

o Objective: To evaluate the compound's behavior in different formulations and under various
conditions.
o Methodology:
= Accelerated Stability Studies: Incorporate the compound into model systems (e.g.,
ethanol-based perfume, emulsion-based lotion) and store them at different temperatures
(e.g., 4°C, 25°C, 40°C). Monitor for chemical degradation and changes in odor profile
over time.
= Vapor Pressure Measurement: Assess the evaporation rate, which is critical for top,
middle, or base note classification in perfumery.

o Toxicological and Safety Assessment

o Objective: To ensure consumer safety, which is a primary challenge in the fragrance market [4].
o Methodology:
= |n Silico Prediction: Use computational tools to screen for potential structural alerts for
toxicity.
= In Vitro Assays: Conduct tests for skin sensitization (e.g., LuSens, h-CLAT), skin
irritation, and phototoxicity.
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= IFRA Compliance: Check the compound's status against the International Fragrance
Association's standards, which may currently restrict or provide no guidance for its use

[1].

Important Limitations and Future Research

The most current and authoritative sources explicitly state that Pinocampheol is not recommended for
fragrance or flavor use [1]. This indicates that it may have known undesirable properties, such as a weak or

unpleasant odor, potential toxicity, or chemical instability, that make it unsuitable for commercial

applications.

Future research could focus on:

¢ Investigating the specific chemical or toxicological reasons behind its non-recommendation.
e Exploring its potential as a synthetic intermediate for other fragrance materials.
¢ Re-evaluating its odor properties if a higher purity sample becomes available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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